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Regulatory Status of Gamma-Chlordane

Gamma-Chlordane is an organochlorine compound that was once used as a pesticide but is now subject to

widespread international bans and restrictions due to its toxicity, environmental persistence, and ability to

accumulate in living organisms [1].

The following timeline summarizes its key regulatory milestones:
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1948-1983: Widespread Use
on crops and for termite control

1983: U.S. Bans Food Crops
and lawn/garden uses

1988: Full U.S. Ban
on all uses, including termite control

2001: Stockholm Convention
Listed among 'dirty dozen' POPs

Present: Global PIC Procedure
Prior Informed Consent required for trade  [2]

Click to download full resolution via product page

Analytical Methods for Detection and Quantification

While gamma-Chlordane itself is banned, analyzing its persistent residues in the environment remains an

active area of research. Here is a standardized protocol for detecting organochlorine pesticides (OCPs),

including gamma-Chlordane, in water samples [3].

Experimental Protocol: Quantifying OCPs in Water via GC-ECD

1. Sample Preparation and Extraction
Liquid-Liquid Extraction: Water samples are extracted using an organic solvent like n-
hexane.

Drying: The extract is dried with anhydrous sodium sulfate to remove residual water.
2. Instrumental Analysis
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Instrument: Gas Chromatograph equipped with an Electron Capture Detector (GC-ECD). GC-

ECD is highly sensitive to halogenated compounds like OCPs [3].
Column: Fused-silica capillary column.

Carrier Gas: High-purity helium or nitrogen.
Make-up Gas: Nitrogen is often used as a make-up gas for optimal detector performance.

3. Method Validation and Quality Control [3]
Linearity: Demonstrate linearity in the range of 2.5–20 μg/L for all OCPs.

Recovery: Conduct recovery studies. A recovery percentage between 50 and 150% at a spiked
concentration of 5 μg/L is considered acceptable.

Precision: The relative standard deviation (RSD) should be below 20% for good precision.
Limits of Detection (LOD) and Quantification (LOQ): These are determined using methods

like linear regression. LOD and LOQ values are compound-specific.

The workflow below visualizes the key steps in this analytical process:
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Liquid-Liquid Extraction
(n-hexane)

Concentrated Extract

GC-ECD Analysis

Data Analysis

Method Validation:
- Linearity (2.5-20 μg/L)
- Recovery (50-150%)

- Precision (RSD <20%)

Standard Solutions
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Performance Data for OCP Analysis

This table summarizes key quality control parameters for selected OCPs, including gamma-Chlordane, as

reported in the recent study [3].

Table: Analytical Method Performance Data for Selected Organochlorine Pesticides
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Compound Name Retention Time (min) Linearity Range (μg/L) Acceptable Recovery (%)

γ-Chlordane 20.99 2.5 - 20 50 - 150

Heptachlor 17.69 2.5 - 20 50 - 150

Aldrin 18.81 2.5 - 20 50 - 150

4,4'-DDT 26.65 2.5 - 20 50 - 150

Research Trends and Alternatives

Current research is less focused on setting new limits for gamma-Chlordane and more on managing its

legacy and finding safer alternatives.

Remediation Research: Computational studies are screening Ionic Liquids (ILs) as

environmentally friendly solvents to efficiently extract organochlorine insecticides like gamma-
Chlordane from contaminated water. Phosphonium-based ILs show enhanced selectivity and

capacity for this purpose [4].
Regulatory Context: Ongoing legislative debates in 2025 concern whether a pesticide's federal

(EPA) registration and labeling should provide a liability shield against "failure-to-warn" lawsuits in
states like Florida and Missouri. This context is important for understanding the modern pesticide

liability landscape [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Chlordane [en.wikipedia.org]

2. Annex III Chemicals [pic.int]

3. Techniques for quantification of organochlorine pesticides ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s580257?utm_src=pdf-body
https://www.smolecule.com/products/s580257?utm_src=pdf-body
https://www.smolecule.com/products/s580257?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S2405844024019625
https://nationalaglawcenter.org/states-introduce-pesticide-liability-limitation-bills-in-2025-legislative-session/
https://www.smolecule.com/products/s580257?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chlordane
https://www.pic.int/theconvention/chemicals/annexiiichemicals
https://pmc.ncbi.nlm.nih.gov/articles/PMC11305318/
https://www.smolecule.com/products/s580257?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Computational study on organochlorine insecticides ... [sciencedirect.com]

5. States Introduce Pesticide Liability Limitation Bills in 2025 ... [nationalaglawcenter.org]

To cite this document: Smolecule. [gamma-Chlordane regulatory limits vs other pesticides].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b580257#gamma-chlordane-regulatory-limits-vs-other-

pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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